5-cyclopropyl-7-(difluoromethyl)-N-(pyridin-4-yl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• Molecular Formula: C16H13F2N5O
• Molecular Weight: 329.30 g/mol
• IUPAC Name: 5-cyclopropyl-7-(difluoromethyl)-N-pyridin-4-ylpyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C16H13F2N5O/c17-15(18)13-7-11(9-1-2-9)21-14-8-12(22-23(13)14)16(24)20-10-3-5-19-6-4-10/h3-9,15H,1-2H2,(H,19,20,24)
• InChI Key: AEIVGCGVUOHBRC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=CC(=NN3C(=C2)C(F)F)C(=O)NC4=CC=NC=C4

Description

5-CYCLOPROPYL-7-(DIFLUOROMETHYL)-N-(4-PYRIDYL)PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE is a complex organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, which is known for its diverse biological activities and significant role in medicinal chemistry.

Preparation Methods

The synthesis of 5-CYCLOPROPYL-7-(DIFLUOROMETHYL)-N-(4-PYRIDYL)PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE involves multiple steps, starting with the preparation of the core pyrazolo[1,5-a]pyrimidine structure. Common synthetic routes include the condensation of aminopyrazoles with various carbonyl compounds such as 1,3-diketones, enaminonitriles, and unsaturated ketones . The reaction conditions typically involve the use of acidic or basic catalysts and solvents like acetic acid or trifluoroacetic acid . Industrial production methods may involve optimization of these reactions to achieve higher yields and purity.

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or hydrogen peroxide under controlled conditions.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where nucleophiles like amines or thiols replace specific functional groups on the compound.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

5-CYCLOPROPYL-7-(DIFLUOROMETHYL)-N-(4-PYRIDYL)PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: It is explored for its potential as a therapeutic agent, particularly in the development of new drugs targeting specific enzymes or receptors.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-CYCLOPROPYL-7-(DIFLUOROMETHYL)-N-(4-PYRIDYL)PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar compounds to 5-CYCLOPROPYL-7-(DIFLUOROMETHYL)-N-(4-PYRIDYL)PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE include other pyrazolo[1,5-a]pyrimidine derivatives, such as:

Zaleplon: A sedative agent used in the treatment of insomnia.

Indiplon: Another sedative agent with similar applications.

Ocinaplon: An anxiolytic agent studied for its potential to treat anxiety disorders.